Cas no 1361732-16-2 (3-(Aminomethyl)-2-(difluoromethyl)-6-methoxypyridine-5-carboxaldehyde)

• Product Name: 3-(Aminomethyl)-2-(difluoromethyl)-6-methoxypyridine-5-carboxaldehyde
• CAS No: 1361732-16-2
• MF: C₉H₁₀F₂N₂O₂
• MW: 216.184709072113
• CID: 4932081
• Update Time: 2025-10-18

3-(Aminomethyl)-2-(difluoromethyl)-6-methoxypyridine-5-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-(Aminomethyl)-2-(difluoromethyl)-6-methoxypyridine-5-carboxaldehyde

• Inchi： 1S/C9H10F2N2O2/c1-15-9-6(4-14)2-5(3-12)7(13-9)8(10)11/h2,4,8H,3,12H2,1H3
• InChI Key： FVQCCCAZBVZPJF-UHFFFAOYSA-N
• SMILES： FC(C1C(=CC(C=O)=C(N=1)OC)CN)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 216
• XLogP3: 0.1
• Topological Polar Surface Area: 65.2

Additional information on 3-(Aminomethyl)-2-(difluoromethyl)-6-methoxypyridine-5-carboxaldehyde

Comprehensive Overview of 3-(Aminomethyl)-2-(difluoromethyl)-6-methoxypyridine-5-carboxaldehyde (CAS No. 1361732-16-2)

3-(Aminomethyl)-2-(difluoromethyl)-6-methoxypyridine-5-carboxaldehyde is a highly specialized organic compound with significant potential in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a difluoromethyl group and an aminomethyl substituent, makes it a valuable intermediate for synthesizing bioactive molecules. The compound's CAS No. 1361732-16-2 ensures precise identification in chemical databases, catering to researchers seeking high-purity reagents for drug discovery.

In recent years, the demand for fluorinated pyridine derivatives has surged due to their enhanced metabolic stability and bioavailability. This compound aligns with the trend of fluorine-containing drug candidates, a hot topic in medicinal chemistry. Its methoxy and aldehyde functional groups further expand its utility in cross-coupling reactions, addressing common queries like "fluorinated building blocks for drug synthesis" or "pyridine aldehydes in medicinal chemistry" frequently searched in academic forums.

The synthesis of 3-(Aminomethyl)-2-(difluoromethyl)-6-methoxypyridine-5-carboxaldehyde involves multi-step organic transformations, often leveraging Pd-catalyzed reactions or reductive amination techniques. Researchers exploring "green chemistry approaches for heterocyclic compounds" may find its production pathways relevant, as industries prioritize sustainable methodologies. Analytical characterization via NMR, HPLC, and mass spectrometry confirms its structural integrity, a critical aspect for laboratories focusing on QC/QA protocols.

Applications of this compound extend to crop protection chemicals, where its difluoromethyl moiety contributes to pesticidal activity. Agrochemical developers searching for "novel pyridine-based fungicides" or "mode of action of fluorinated agrochemicals" will discover its relevance. Additionally, its role in metal-organic frameworks (MOFs) design is gaining traction, linking to trending searches on "functionalized linkers for MOF synthesis".

Storage and handling recommendations emphasize stability under inert conditions, with studies suggesting compatibility with anhydrous solvents. This data responds to frequent queries like "long-term storage of sensitive aldehydes" in research communities. As the pharmaceutical industry advances toward personalized medicine, compounds like this gain attention for their modularity in structure-activity relationship (SAR) studies.

In summary, 3-(Aminomethyl)-2-(difluoromethyl)-6-methoxypyridine-5-carboxaldehyde represents a versatile scaffold bridging multiple disciplines. Its alignment with current trends—fluorine chemistry, sustainable synthesis, and multi-target drug design—ensures enduring relevance in scientific literature and industrial applications.